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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B7801925 Get Quote

Technical Support Center: 2-Undecanone
This technical support guide provides researchers, scientists, and drug development

professionals with essential information for the safe storage and handling of 2-Undecanone.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Undecanone?

A1: 2-Undecanone is a combustible liquid and may be harmful if swallowed.[1][2] It can cause

skin irritation after prolonged or repeated contact and may cause respiratory tract irritation.[3]

Inhalation of vapors may lead to drowsiness and dizziness.[3] It is also toxic to aquatic life with

long-lasting effects.[1][2]

Q2: How should 2-Undecanone be stored?

A2: Store 2-Undecanone in a cool, dry, and well-ventilated area in its original, tightly sealed

container.[1][3] It should be kept away from incompatible materials, heat, sparks, and open

flames.[4][5] For long-term storage, some suppliers recommend temperatures of -20°C for

powder form or -80°C when in solvent.[2]

Q3: What personal protective equipment (PPE) is required when handling 2-Undecanone?

A3: When handling 2-Undecanone, it is essential to use appropriate personal protective

equipment. This includes safety goggles with side-shields, protective gloves, and impervious
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clothing.[2] In areas with inadequate ventilation, a suitable respirator should be worn.[1][2]

Q4: What should I do in case of accidental contact with 2-Undecanone?

A4: In case of skin contact, flush the affected area with plenty of water and seek medical

attention if irritation persists.[3] For eye contact, immediately flush with water for at least 15

minutes and seek medical attention.[1][2] If inhaled, move to fresh air and seek medical

attention if symptoms occur.[6] If swallowed, do NOT induce vomiting; rinse the mouth with

water and consult a physician.[1][2]

Q5: What materials are incompatible with 2-Undecanone?

A5: 2-Undecanone is incompatible with strong oxidizing agents, strong bases, strong

acids/alkalis, and reducing agents.[2][3][7] It can react with these substances, potentially

liberating heat and flammable gases.[3]
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Problem Possible Cause Solution

Precipitate formation in stored

2-Undecanone

The melting point of 2-

Undecanone is 11-13°C.

Storage at low temperatures

may cause it to solidify.

Gently warm the container in a

water bath to a temperature

slightly above its melting point.

Ensure the container is

properly sealed.

Discoloration of 2-Undecanone

over time

Prolonged storage at room

temperature can lead to slight

discoloration.[8]

While a slight change in color

may not affect purity for some

applications, for high-purity

requirements, it is advisable to

use a fresh stock.[8] Proper

storage in a cool, dark place

can minimize this.

Inconsistent experimental

results

Contamination of 2-

Undecanone with incompatible

materials (e.g., strong acids,

bases, oxidizing agents).

Ensure all glassware is clean

and dry before use. Verify that

no incompatible substances

are introduced during the

experimental process.

Strong odor in the laboratory

High vapor pressure of 2-

Undecanone, especially at

elevated temperatures, leading

to evaporation.

Handle 2-Undecanone in a

well-ventilated area or a fume

hood. Keep containers tightly

sealed when not in use.
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Property Value

Appearance Colorless to slightly yellow oily liquid[3][7]

Molecular Formula C11H22O

Molecular Weight 170.29 g/mol

Boiling Point 231-232 °C[5]

Melting Point 11-13 °C[5]

Flash Point 88 °C (190.4 °F)[4]

Density 0.825 g/mL at 25 °C[5]

Vapor Pressure <0.133 mmHg at 20 °C[3]

Solubility Insoluble in water[9]

Experimental Protocols
Handling and Dispensing:

Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Ensure all containers are clearly labeled.

Keep the container tightly closed when not in use to minimize vapor inhalation.

Avoid contact with skin and eyes.

Spill Cleanup:

In case of a small spill, absorb the liquid with an inert material such as sand, earth, or

vermiculite.[3]

Place the absorbed material into a suitable, closed container for disposal.[1]

For larger spills, evacuate the area and contact environmental health and safety personnel.
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Prevent the spill from entering drains or waterways.[3]

Logical Workflow for Handling 2-Undecanone

Start: Handling 2-Undecanone

Proper Storage
(Cool, Dry, Well-Ventilated)

Safe Handling Practices
(Fume Hood, PPE)

Experimental Use

Waste Disposal
(Follow Regulations)

Spill or Exposure?
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End

No

Spill Response Protocol

Yes

First Aid Measures
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Caption: Workflow for safe handling and response for 2-Undecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

